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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of potassium
indigotrisulfonate for the quantitative determination of disinfectants, with a primary focus on

ozone. The reaction of potassium indigotrisulfonate with other disinfectants, such as

chlorine, is addressed in the context of interference and mitigation.

Application Note 1: Determination of Aqueous
Ozone
Principle
The determination of ozone in aqueous solutions using potassium indigotrisulfonate is a

widely accepted and standardized colorimetric method, often referred to as the "Indigo

Method".[1][2] In an acidic solution (pH < 4), ozone rapidly and stoichiometrically reacts with

the blue potassium indigotrisulfonate dye.[3][4] This reaction leads to the oxidative cleavage

of the central carbon-carbon double bond of the indigo dye, resulting in the formation of

colorless products.[5][6] The decrease in the absorbance of the solution at 600 nm is directly

proportional to the initial concentration of ozone.[5][7][8]

The high selectivity and the instantaneous nature of the reaction make this method robust for

various water matrices, including drinking water, wastewater, and bottled water.[3][4][9]
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Quantitative Data Summary
The following table summarizes the key quantitative parameters for the determination of ozone

using the indigo method.

Parameter Value Notes

Wavelength of Maximum

Absorbance (λmax)
600 nm

The absorbance of the blue

indigo dye is measured at this

wavelength.[7][10]

Molar Absorptivity (ε) ~20,000 M⁻¹ cm⁻¹

This value can vary slightly

depending on the purity of the

reagent.[1][4]

Stoichiometry (Ozone:Indigo) 1:1

One mole of ozone reacts with

one mole of potassium

indigotrisulfonate.

Detection Limit 2 µg/L

For high-quality

spectrophotometers and long

path length cells.[3][11]

Practical Quantitation Limit 10 - 20 µg/L
A realistic lower limit for routine

measurements.[11]

Linear Range
Varies with reagent

concentration

Typically up to 0.5 mg/L or

higher with appropriate

reagent concentration and

path length.[11]

Relative Error < 5%

Can be reduced to 1% in

laboratory settings with careful

technique.[3]

Interferences
The Indigo Method is relatively selective for ozone.[9] However, other strong oxidizing agents

can interfere.
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Chlorine: This is a common interferent that can also bleach the indigo dye, although at a

slower rate than ozone.[1][4] The interference from chlorine (up to 10 ppm) can be effectively

masked by adding malonic acid to the reagent formulation.[1][2][4][9]

Manganese (Oxidized Forms): Oxidized forms of manganese, such as permanganate, can

cause a positive interference.[9] If the presence of oxidized manganese is suspected, a

blank can be prepared by adding glycine to a separate sample aliquot to selectively destroy

the ozone before adding the indigo reagent. The absorbance difference between the sample

and the glycine-treated blank gives the true ozone concentration.[1][4]

Bromine and Iodine: These halogens will interfere positively.[9]

Peroxides: Hydrogen peroxide and organic peroxides decolorize the indigo reagent very

slowly and generally do not interfere if the measurement is performed promptly after reagent

addition.[3]

Experimental Protocol: Determination of Aqueous
Ozone (Adapted from APHA Standard Method 4500-
O3 B)
Reagents

Indigo Stock Solution: In a 1 L volumetric flask, dissolve 0.25 g of potassium
indigotrisulfonate (CAS 67627-18-3) in approximately 500 mL of deionized water. Add 1 mL

of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate. Dilute to the

mark with deionized water. This solution is stable for several months when stored in the dark.

[5]

Indigo Reagent: In a 1 L volumetric flask, add 100 mL of the indigo stock solution, 10 g of

sodium dihydrogen phosphate, and 7 mL of concentrated phosphoric acid. Dilute to the mark

with deionized water. This reagent should be prepared fresh weekly or when its absorbance

at 600 nm decreases to less than 80% of its initial value.[11]

Malonic Acid Reagent (for chlorine interference): Dissolve 5 g of malonic acid in 100 mL of

deionized water. The indigo reagent can be formulated with malonic acid to prevent

interference from up to 10 ppm of chlorine.[9][11]
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Instrumentation
Spectrophotometer or a filter photometer capable of measuring absorbance at 600 nm, with

a light path of 1 cm or longer.

Volumetric flasks, pipettes, and other standard laboratory glassware.

Procedure
Sample Collection: Due to the instability of ozone, samples must be analyzed immediately

and handled with minimal agitation to prevent off-gassing.[3][9][10]

Blank Preparation: To a 100 mL volumetric flask, add 10.0 mL of the Indigo Reagent. Dilute

to the mark with deionized water.

Sample Preparation: To a second 100 mL volumetric flask, add 10.0 mL of the Indigo

Reagent.

Measurement: Carefully fill the second volumetric flask to the mark with the water sample.

Mix rapidly by inversion.

Within 4 hours, measure the absorbance of both the blank and the sample at 600 nm. Use

the deionized water to zero the spectrophotometer.

The absorbance of the blank should be between 0.15 and 0.20 for a 1 cm path length.

Calculation
The concentration of ozone is calculated using the following formula:

Ozone (mg/L) = (ΔA) / (f × b × V)

Where:

ΔA = Difference in absorbance between the blank and the sample.

f = 0.42 (a factor representing the sensitivity of the indigo reagent).

b = Path length of the spectrophotometer cell in cm.
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V = Volume of the sample in mL.

Application Note 2: Interaction with Other
Disinfectants
Potassium indigotrisulfonate is not recommended for the direct quantitative determination of

disinfectants such as chlorine, hypochlorite, or chlorine dioxide due to a lack of established,

validated methods. Its reaction with these oxidants is primarily considered an interference in

the context of ozone measurement.

Chlorine and Hypochlorite: These species react with and decolorize potassium
indigotrisulfonate, which would lead to a false positive result for ozone. As mentioned, this

interference can be effectively masked with malonic acid in the reagent formulation for the

ozone test.[1][9]

Chlorine Dioxide: While a strong oxidant, specific and validated protocols for its

determination using potassium indigotrisulfonate are not readily available in the scientific

literature.

For the determination of free and total chlorine, methods based on DPD (N,N-diethyl-p-

phenylenediamine) are the industry standard. For chlorine dioxide, amperometric titration or

DPD-based methods with specific masking agents are commonly employed.
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Caption: Reaction of Ozone with Potassium Indigotrisulfonate.
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Caption: Workflow for Ozone Determination via the Indigo Method.
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Caption: Interferences and Mitigation in the Indigo Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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